Cas no 2551117-05-4 (Tert-butyl 3-fluorosulfonyloxyazetidine-1-carboxylate)

• Product Name: Tert-butyl 3-fluorosulfonyloxyazetidine-1-carboxylate
• CAS No: 2551117-05-4
• MF: C₈H₁₄FNO₅S
• MW: 255.263864994049
• CID: 6430133
• PubChem ID: 154809645
• Update Time: 2025-05-21

Tert-butyl 3-fluorosulfonyloxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2551117-05-4
• tert-butyl 3-[(fluorosulfonyl)oxy]azetidine-1-carboxylate
• Tert-butyl 3-fluorosulfonyloxyazetidine-1-carboxylate
• EN300-7564182

• Inchi： 1S/C8H14FNO5S/c1-8(2,3)14-7(11)10-4-6(5-10)15-16(9,12)13/h6H,4-5H2,1-3H3
• InChI Key： JCZGIUDIEDCHNK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1CN(C(=O)OC(C)(C)C)C1)F

Computed Properties

• Exact Mass: 255.05767188g/mol
• Monoisotopic Mass: 255.05767188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.3Ų

Additional information on Tert-butyl 3-fluorosulfonyloxyazetidine-1-carboxylate

Tert-butyl 3-fluorosulfonyloxyazetidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2551117-05-4, commonly referred to as Tert-butyl 3-fluorosulfonyloxyazetidine-1-carboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a tert-butyl group and a fluorosulfonyl oxyazetidine moiety, making it a versatile building block in modern chemical research.

Recent studies have highlighted the potential of Tert-butyl 3-fluorosulfonyloxyazetidine-1-carboxylate in the development of advanced materials, particularly in the context of fluorinated polymers and sulfonamide-based compounds. Its ability to undergo precise chemical transformations has made it a valuable precursor in the synthesis of biologically active molecules and high-performance materials. For instance, researchers have successfully utilized this compound to synthesize novel antimicrobial agents and polymeric membranes with enhanced thermal stability.

The synthesis of Tert-butyl 3-fluorosulfonyloxyazetidine-1-carboxylate involves a multi-step process that combines traditional organic chemistry techniques with cutting-edge catalytic methods. The key steps include the preparation of the azetidine ring, followed by fluorination and subsequent functionalization with the tert-butyl group. This process requires meticulous control over reaction conditions to ensure high yields and purity, underscoring the compound's importance as a high-quality intermediate in chemical manufacturing.

One of the most intriguing aspects of this compound is its reactivity under various catalytic conditions. Recent experiments have demonstrated that Tert-butyl 3-fluorosulfonyloxyazetidine-1-carboxylate can undergo selective cross-coupling reactions, enabling the construction of complex molecular architectures with unprecedented efficiency. These findings have opened new avenues for its application in drug discovery, where the ability to rapidly assemble diverse molecular scaffolds is crucial.

In addition to its synthetic applications, this compound has also been explored for its potential in environmental chemistry. Specifically, researchers have investigated its role in the degradation of persistent organic pollutants (POPs) under UV light. The fluorosulfonyl group within the molecule has been shown to facilitate photochemical reactions, making it a promising candidate for developing eco-friendly remediation strategies.

From a commercial perspective, Tert-butyl 3-fluorosulfonyloxyazetidine-1-carboxylate is increasingly being sought after by pharmaceutical companies and specialty chemical manufacturers. Its unique combination of reactivity and stability makes it an ideal component in formulations requiring precise chemical functionality. As demand grows, efforts are underway to optimize large-scale production methods while maintaining stringent quality control standards.

In conclusion, Tert-butyl 3-fluorosulfonyloxyazetidine-1-carboxylate stands at the forefront of contemporary chemical innovation. With its diverse applications spanning from drug development to environmental remediation, this compound exemplifies the transformative potential of advanced materials science. As research continues to uncover new facets of its utility, it is poised to play an even more pivotal role in shaping the future of chemistry and related disciplines.